Cas no 896324-85-9 (2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one)

• Product Name: 2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• CAS No: 896324-85-9
• MF: C₁₇H₁₅N₃O₃S
• MW: 341.384302377701
• CID: 6183993
• PubChem ID: 7259056
• Update Time: 2025-07-17

2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one Chemical and Physical Properties

Names and Identifiers

• 2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one
• F2543-0446
• HMS1656N15
• 2-((2-(4-methoxyphenyl)-2-oxoethyl)thio)-7-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• AKOS024658952
• 2-[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl-7-methylpyrido[1,2-a][1,3,5]triazin-4-one
• 2-{[2-(4-methoxyphenyl)-2-oxoethyl]sulfanyl}-7-methyl-4H-pyrido[1,2-a][1,3,5]triazin-4-one
• 896324-85-9

• Inchi： 1S/C17H15N3O3S/c1-11-3-8-15-18-16(19-17(22)20(15)9-11)24-10-14(21)12-4-6-13(23-2)7-5-12/h3-9H,10H2,1-2H3
• InChI Key： XHYDWQAUNOMPHW-UHFFFAOYSA-N
• SMILES： S(C1=NC(N2C=C(C)C=CC2=N1)=O)CC(C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 341.08341252g/mol
• Monoisotopic Mass: 341.08341252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 658
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 96.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one

Introduction to 2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one (CAS No. 896324-85-9)

2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one is a highly specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural and pharmacological properties. This compound belongs to the pyridotriazine class, a scaffold that has been extensively studied for its potential in drug discovery. The presence of multiple functional groups, including a sulfanyl group and a methyl substituent, contributes to its diverse chemical reactivity and biological activity. The compound's molecular structure is characterized by a fused triazine ring system, which is further modified by an ethylsulfanyl side chain and a 4-methoxyphenyl moiety. These structural features make it an intriguing candidate for further investigation in various therapeutic applications.

The synthesis of CAS No. 896324-85-9 involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The key steps include the condensation of appropriately substituted precursors under controlled temperature and pH conditions, followed by cyclization to form the pyridotriazine core. The introduction of the sulfanyl group and the methoxyphenyl substituent typically occurs in later stages of the synthesis, often through nucleophilic substitution or metal-catalyzed coupling reactions. The final product is then purified using techniques such as column chromatography or recrystallization to obtain the desired compound in high purity.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridotriazine derivatives. These compounds have shown promise in various preclinical studies as inhibitors of key biological targets involved in diseases such as cancer, inflammation, and infectious disorders. The sulfanyl group in 2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one is particularly noteworthy, as it can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. Additionally, the 4-methoxyphenyl moiety may contribute to lipophilicity and metabolic stability, making it an attractive feature for drug-like properties.

One of the most compelling aspects of this compound is its potential as a lead molecule for the development of novel therapeutic agents. Researchers have been investigating its activity against various enzymes and receptors that are implicated in disease pathogenesis. For instance, studies have suggested that derivatives of this class may exhibit inhibitory effects on kinases and other enzymes involved in cell signaling pathways. Furthermore, the structural flexibility of the pyrido1,2-a1,3,5triazin-4-one scaffold allows for modifications that can fine-tune its biological activity and selectivity. This adaptability makes it a valuable scaffold for structure-based drug design efforts.

The 7-methyl substituent in the molecular structure also plays a crucial role in determining the overall properties of the compound. This methyl group can influence both the electronic distribution within the molecule and its interactions with biological targets. In particular, it may enhance binding affinity by providing additional hydrophobic interactions or by stabilizing specific conformational states of the target protein. The combination of these structural features makes CAS No. 896324-85-9 a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled more efficient screening of potential drug candidates like 2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one. Molecular docking simulations can predict how this compound interacts with various biological targets at an atomic level of detail. These simulations help researchers identify optimal modifications to enhance binding affinity and selectivity before conducting expensive wet-lab experiments. Additionally, virtual screening techniques allow for rapid assessment of large libraries of compounds to identify those with the most promising pharmacological profiles.

The biological evaluation of CAS No. 896324-85-9 has revealed several interesting findings that warrant further investigation. In vitro assays have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases and other enzymes relevant to cancer therapy. The presence of both the sulfanyl and methoxyphenyl groups appears to contribute to its observed activity by facilitating interactions with specific residues on the target enzyme's active site. Furthermore, preliminary studies suggest that this compound may exhibit low toxicity profiles when tested at relevant concentrations.

The potential therapeutic applications of 2-{2-(4-methoxyphenyl)-2-oxoethylsulfanyl}-7-methyl-4H-pyrido1,2-a1,3,5triazin-4-one are broad and varied. Given its structural similarity to known bioactive molecules used in clinical settings for treating diseases such as cancer and inflammatory disorders; this compound holds promise as a starting point for developing new treatments targeting these conditions; Researchers are particularly interested; In exploring its potential as an inhibitor; Against enzymes; That play critical roles; In cancer cell proliferation; And survival signaling pathways; Additionally; The anti-inflammatory properties; Of pyridotriazine derivatives; Have not been fully explored; And may offer new avenues for treating chronic inflammatory diseases;

The development of new drugs often involves optimizing existing scaffolds through structural modifications designed to enhance potency; selectivity; And pharmacokinetic properties; For example; Researchers might explore replacing or modifying certain functional groups on this molecule; To improve its solubility or metabolic stability; Or they might investigate different substitution patterns on the triazine ring system; To alter its interaction with biological targets; These efforts are supported by advances in synthetic chemistry techniques that allow for rapid generation of novel derivatives;

The future direction for research on CAS No 896324859 will likely involve both computational modeling and experimental validation studies designed to elucidate its mechanism(s) Of action further explore its therapeutic potential identify any off-target effects And optimize its chemical properties for clinical development If successful these efforts Could lead To Identification Of A New Generation Of Therapeutic Agents Targeting Diseases Such As Cancer And Inflammatory Disorders;